(NE)-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine

• IUPAC Name: (NE)-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C10H11N3O/c1-2-13-9-6-4-3-5-8(9)12-10(13)7-11-14/h3-7,14H,2H2,1H3/b11-7+
• InChI Key: VKEHIUQPNRBYEL-YRNVUSSQSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C=NO
• Isomeric SMILES: CCN1C2=CC=CC=C2N=C1/C=N/O
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol

Description

NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a hydroxylamine derivative that has been synthesized through a unique method. The purpose of

Mechanism of Action

The mechanism of action of NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine is not fully understood. However, studies have suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway. This compound also inhibits the activity of certain enzymes that are essential for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes that are involved in the metabolism of drugs and xenobiotics. Additionally, this compound has been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine has several advantages for lab experiments. This compound is stable and can be easily synthesized using a simple method. Additionally, this compound has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, there are also some limitations to using this compound in lab experiments. One of the main limitations is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

For the study of this compound include further investigation of its mechanism of action, toxicity, and safety, as well as exploring its potential applications in other scientific fields.

Synthesis Methods

The synthesis of NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine involves the reaction of 1-ethylbenzimidazole with hydroxylamine hydrochloride in the presence of sodium bicarbonate. The reaction is carried out in ethanol at room temperature for several hours, and the resulting product is purified through recrystallization. This method has been found to be efficient and reliable for the synthesis of this compound.

Scientific Research Applications

NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. Additionally, this compound has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo.